Jervine
Jervine
Jervine is a member of piperidines.
Brand Name:
Vulcanchem
CAS No.:
469-59-0
VCID:
VC0191634
InChI:
InChI=1S/C27H39NO3/c1-14-11-21-24(28-13-14)16(3)27(31-21)10-8-19-20-6-5-17-12-18(29)7-9-26(17,4)23(20)25(30)22(19)15(27)2/h5,14,16,18-21,23-24,28-29H,6-13H2,1-4H3/t14-,16+,18-,19-,20-,21+,23+,24-,26-,27-/m0/s1
SMILES:
Molecular Formula:
C27H39NO3
Molecular Weight:
425.6 g/mol
Jervine
CAS No.: 469-59-0
Natural Products
VCID: VC0191634
Molecular Formula: C27H39NO3
Molecular Weight: 425.6 g/mol
| CAS No. | 469-59-0 |
|---|---|
| Product Name | Jervine |
| Molecular Formula | C27H39NO3 |
| Molecular Weight | 425.6 g/mol |
| IUPAC Name | (3S,3'R,3'aS,6'S,6aS,6bS,7'aR,9R,11aS,11bR)-3-hydroxy-3',6',10,11b-tetramethylspiro[1,2,3,4,6,6a,6b,7,8,11a-decahydrobenzo[a]fluorene-9,2'-3a,4,5,6,7,7a-hexahydro-3H-furo[3,2-b]pyridine]-11-one |
| Standard InChI | InChI=1S/C27H39NO3/c1-14-11-21-24(28-13-14)16(3)27(31-21)10-8-19-20-6-5-17-12-18(29)7-9-26(17,4)23(20)25(30)22(19)15(27)2/h5,14,16,18-21,23-24,28-29H,6-13H2,1-4H3/t14-,16+,18-,19-,20-,21+,23+,24-,26-,27-/m0/s1 |
| Standard InChIKey | CLEXYFLHGFJONT-DNMILWOZSA-N |
| Isomeric SMILES | C[C@H]1C[C@@H]2[C@H]([C@H]([C@]3(O2)CC[C@H]4[C@@H]5CC=C6C[C@H](CC[C@@]6([C@H]5C(=O)C4=C3C)C)O)C)NC1 |
| Canonical SMILES | CC1CC2C(C(C3(O2)CCC4C5CC=C6CC(CCC6(C5C(=O)C4=C3C)C)O)C)NC1 |
| Colorform | NEEDLES FROM METHANOL + WATER |
| Melting Point | 243.5-244.5 °C |
| Description | Jervine is a member of piperidines. |
| Solubility | SOL IN ALCOHOL, ACETONE, CHLOROFORM |
| Synonyms | jervine jervine, acetate, (3beta,23beta)-isome |
| Reference | Cooper, M.K., et al., Science, 280, 1603 (1998) |
| PubChem Compound | 10098 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume